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Compound of Interest

Compound Name: 1,6-Dimethylnaphthalene

Cat. No.: B047092 Get Quote

Technical Support Center: 1,6-Dimethylnaphthalene
This technical support center provides best practices for the handling and storage of 1,6-
Dimethylnaphthalene, targeting researchers, scientists, and drug development professionals.

The information is presented in a question-and-answer format to directly address potential

issues encountered during experimental procedures.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 1,6-Dimethylnaphthalene is

crucial for its safe handling and storage.
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Property Value

Molecular Formula C₁₂H₁₂[1]

Molecular Weight 156.22 g/mol [1][2]

Appearance Clear pale yellow liquid[2]

Density 1.002 g/mL at 25 °C[1]

Melting Point -17 to -16 °C[1]

Boiling Point 264.4 to 266 °C at 760 mmHg[1]

Flash Point 110.5 to 112 °C (closed cup)[1]

Solubility in Water Less than 1 mg/mL at 20.5 °C[3]

Vapor Pressure 0.01 mmHg[2]

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with 1,6-Dimethylnaphthalene?

1,6-Dimethylnaphthalene may be harmful by ingestion, inhalation, or skin absorption and may

cause irritation.[3][4] When heated to decomposition, it can emit toxic fumes of carbon

monoxide and carbon dioxide.[3][4]

2. What personal protective equipment (PPE) should be worn when handling 1,6-
Dimethylnaphthalene?

It is recommended to use eyeshields, gloves, and a NIOSH-approved half-face respirator with

an organic vapor/acid gas cartridge, especially when weighing and diluting the neat chemical.

[3]

3. What are the proper storage conditions for 1,6-Dimethylnaphthalene?

You should store this chemical at ambient temperatures in a cool, dry, and well-ventilated area.

[3][5][6] It should be stored away from strong oxidizing agents and sources of ignition.[3][5] The

storage class for this combustible liquid is 10.
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4. What materials are incompatible with 1,6-Dimethylnaphthalene?

1,6-Dimethylnaphthalene can react with strong oxidizing agents.[2][3]

5. How should 1,6-Dimethylnaphthalene be disposed of?

The most favorable course of action is to use an alternative chemical product with less inherent

propensity for occupational exposure or environmental contamination.[2] Any unused portion of

the material can be recycled for its approved use or returned to the manufacturer or supplier.[2]

Ultimate disposal must consider the material's impact on air quality, potential migration in soil or

water, and effects on animal and plant life, in conformance with environmental and public

health regulations.[2] Contaminated clothing and absorbent paper should be sealed in a vapor-

tight plastic bag for eventual disposal.[2][3][5]

Troubleshooting Guide
Issue: Accidental Spill of 1,6-Dimethylnaphthalene

An accidental spill of 1,6-Dimethylnaphthalene requires immediate and appropriate action to

mitigate risks.

Experimental Protocol: Spill Cleanup

Immediate Action: First, remove all sources of ignition from the area of the spill.[2][3][5]

Containment: Use absorbent paper to pick up all liquid spill material.[2][3][5]

Decontamination: Solvent wash all contaminated surfaces with 60-70% ethanol, followed by

washing with a soap and water solution.[2][3][5]

Waste Disposal: Seal your contaminated clothing and the absorbent paper in a vapor-tight

plastic bag for eventual disposal.[2][3][5]

Area Safety: Do not reenter the contaminated area until a Safety Officer or other responsible

person has verified that the area has been properly cleaned.[2][3][5]

Issue: Unexpected Reaction or Decomposition
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1. What are the signs of decomposition?

When heated to decomposition, 1,6-Dimethylnaphthalene emits toxic fumes of carbon

monoxide and carbon dioxide.[3][4]

2. What should I do if I suspect a reaction with an incompatible material?

1,6-Dimethylnaphthalene can react with strong oxidizing agents.[2][3] If an unintended

reaction is suspected, evacuate the area and consult your institution's safety protocols for

chemical incidents.

Visual Workflow
The following diagram illustrates the logical workflow for handling a spill of 1,6-
Dimethylnaphthalene.

Spill Detected Immediate Response Cleanup Procedure Waste Management Final Verification

Spill of 1,6-Dimethylnaphthalene Occurs Remove All Sources of IgnitionIMMEDIATE Ensure Proper PPE is Worn Use Absorbent Paper to Contain SpillBEGIN CLEANUP Wash Area with 60-70% Ethanol,
then Soap and Water

Seal Contaminated Materials
in a Vapor-Tight Bag

POST-CLEANUP Dispose of Waste According to
Institutional & Local Regulations Safety Officer Verifies Area is CleanFINAL STEP Area Safe for Re-entry

If Safe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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